Cas no 54674-63-4 (Bicyclo[3.3.1]nonane-2-carboxylic acid, 2-bromo-, methyl ester)

• Product Name: Bicyclo[3.3.1]nonane-2-carboxylic acid, 2-bromo-, methyl ester
• CAS No: 54674-63-4
• MF: C₁₁H₁₇BrO₂
• MW: 261.155483007431
• CID: 353951
• PubChem ID: 71364561
• Update Time: 2025-04-19

Bicyclo[3.3.1]nonane-2-carboxylic acid, 2-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonane-2-carboxylic acid, 2-bromo-, methyl ester
• methyl 4-bromobicyclo[3.3.1]nonane-4-carboxylate
• Methyl 2-bromobicyclo[3.3.1]nonane-2-carboxylate
• DTXSID70788025
• 54674-63-4

• Inchi： 1S/C11H17BrO2/c1-14-10(13)11(12)6-5-8-3-2-4-9(11)7-8/h8-9H,2-7H2,1H3
• InChI Key： OZKZJPQNSZXFHV-UHFFFAOYSA-N
• SMILES： BrC1(C(=O)OC)CCC2CCCC1C2

Computed Properties

• Exact Mass: 260.04121
• Monoisotopic Mass: 260.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3